

Sparfloxacin tissue penetration comparison respiratory pathogens

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sparfloxacin

CAS No.: 110871-86-8

Cat. No.: S543639

[Get Quote](#)

Activity Against Respiratory Pathogens

The following table summarizes *in vitro* activity data for **sparfloxacin** against common respiratory pathogens, based on Minimum Inhibitory Concentration for 90% of isolates (MIC₉₀), and compares it with other agents. A lower MIC generally indicates greater potency [1].

Pathogen	Sparfloxacin MIC ₉₀ (µg/mL)	Comparator Drugs (MIC ₉₀ , µg/mL)
<i>Streptococcus pneumoniae</i> (including penicillin-resistant)	0.25	2-8 times more active than comparators [1]
<i>Moraxella catarrhalis</i>	0.03	2-8 times more active than comparators [1]
<i>Haemophilus influenzae</i>	0.015	2-8 times more active than comparators [1]
<i>Staphylococcus aureus</i>	0.12	2-8 times more active than comparators [1]
<i>Mycoplasma pneumoniae</i>	0.031 - 0.063	Highly active [2]

Pathogen	Sparfloxacin MIC ₉₀ (µg/mL)	Comparator Drugs (MIC ₉₀ , µg/mL)
<i>Chlamydia pneumoniae</i>	1.0	Highly active [2]

Sparfloxacin also demonstrated good **bacteriologic efficacy** (84% to 95%) in clinical trials for community-acquired pneumonia, which was comparable to standard therapies [1].

Tissue Penetration into the Lungs


A key factor for antibiotic success in respiratory infections is the ability to reach the site of infection. Research indicates **sparfloxacin** achieves effective concentrations in lung tissue [3].

- **Study Methodology:** One study measured **sparfloxacin** concentrations in lung tissue after patients received oral doses. The protocol involved administering single or multiple oral doses of **sparfloxacin** to patients undergoing lung surgery. Lung tissue samples were collected during the procedure, and drug concentrations were measured using high-performance liquid chromatography (HPLC), a standard method for quantifying drug levels in biological samples [4].
- **Findings:** The study concluded that after a single 400 mg loading dose followed by a 200 mg dose, **sparfloxacin penetrated well into lung tissue**, achieving concentrations that exceeded the MIC₉₀ values for the major respiratory pathogens listed in the table above [4]. This favorable penetration contributes to its clinical efficacy.

Experimental Protocols for Susceptibility Testing

The data on antimicrobial activity is typically generated using standardized methods. The most common reference method for determining Minimum Inhibitory Concentration (MIC) is the **broth microdilution** test [5] [6].

The following diagram outlines the general workflow for this standardized test:



[Click to download full resolution via product page](#)

Key Steps in Detail [5] [6]:

- **Preparation:** The antibiotic is diluted in a broth medium (e.g., Mueller-Hinton broth) across multiple wells of a microtiter plate to create a series of doubling concentrations.
- **Inoculation:** A standardized suspension of the bacterial test organism is prepared and added to each well.
- **Incubation and Reading:** The plate is incubated, and the MIC is determined as the **lowest concentration of antibiotic that completely prevents visible growth**. This MIC value is then

interpreted as Susceptible (S), Intermediate (I), or Resistant (R) using guidelines from organizations like the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Important Context and Limitations

When interpreting this data, please consider:

- **Historical Context:** Much of the robust clinical data for **sparfloxacin** is from the 1990s and early 2000s, as its use has declined in part due to safety concerns, including a risk of **photosensitivity reactions and potential effects on cardiac repolarization (QTc prolongation)** [2] [1].
- **Comparison Gap:** While the search results confirm that fluoroquinolones as a class penetrate well into the lungs [7], direct comparative data between **sparfloxacin** and modern fluoroquinolones (like levofloxacin or moxifloxacin) from the provided studies is limited.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Comparison of the in vitro activity of and pathogen ... [pubmed.ncbi.nlm.nih.gov]
2. Sparfloxacin: A review [sciencedirect.com]
3. Sparfloxacin: potential clinical and economic impact in the ... [pubmed.ncbi.nlm.nih.gov]
4. The concentration of sparfloxacin in lung tissues after ... [sciencedirect.com]
5. Antimicrobial Susceptibility Testing: A Comprehensive Review ... [pmc.ncbi.nlm.nih.gov]
6. Conventional methods and future trends in antimicrobial ... [sciencedirect.com]
7. Tissue Penetration of Antimicrobials in Intensive Care Unit ... [mdpi.com]

To cite this document: Smolecule. [Sparfloxacin tissue penetration comparison respiratory pathogens]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b543639#sparfloxacin-tissue-penetration-comparison-respiratory-pathogens>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com